Cas no 72700-48-2 (4-Chloropteridine)

• Product Name: 4-Chloropteridine
• CAS No: 72700-48-2
• MF: C₆H₃ClN₄
• MW: 166.567818880081
• CID: 550065
• PubChem ID: 7147306
• Update Time: 2025-04-19

4-Chloropteridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloropteridine
• 4-CHLORO-PTERIDINE
• Pteridine, 4-chloro-
• 4-Chlor-pteridin
• AmbkkkkK603
• Pteridine,4-chloro
• CS-0331227
• RPTAZGNUCCXMMY-UHFFFAOYSA-N
• AMY15883
• 72700-48-2
• MFCD08061287
• DTXSID10428074
• SCHEMBL4573957
• AKOS005208434
• FT-0648698
• DB-050764

• MDL： MFCD08061287
• Inchi： 1S/C6H3ClN4/c7-5-4-6(11-3-10-5)9-2-1-8-4/h1-3H
• InChI Key： RPTAZGNUCCXMMY-UHFFFAOYSA-N
• SMILES： ClC1C2C(N=CN=1)=NC=CN=2

Computed Properties

• Exact Mass: 166.00500
• Monoisotopic Mass: 166.0046238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.56000
• LogP: 1.07320